2-(4-bromophenyl)-N-{5-[(4-chlorophenoxy)methyl]-1,3,4-thiadiazol-2-yl}acetamide

• Molecular Formula: C17H13BrClN3O2S
• Molecular Weight: 438.7 g/mol
• IUPAC Name: 2-(4-bromophenyl)-N-[5-[(4-chlorophenoxy)methyl]-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C17H13BrClN3O2S/c18-12-3-1-11(2-4-12)9-15(23)20-17-22-21-16(25-17)10-24-14-7-5-13(19)6-8-14/h1-8H,9-10H2,(H,20,22,23)
• InChI Key: JISQEBPITRFSHC-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CC(=O)NC2=NN=C(S2)COC3=CC=C(C=C3)Cl)Br

Description

2-(4-bromophenyl)-N-{5-[(4-chlorophenoxy)methyl]-1,3,4-thiadiazol-2-yl}acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a therapeutic agent. This compound is a member of the thiadiazole family, which has been extensively studied for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 2-(4-bromophenyl)-N-{5-[(4-chlorophenoxy)methyl]-1,3,4-thiadiazol-2-yl}acetamide is not fully understood. However, it is believed to exert its biological effects by inhibiting the activity of specific enzymes and signaling pathways in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the inflammatory response. It has also been shown to inhibit the activity of certain protein kinases, which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to possess a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit the activity of certain enzymes and signaling pathways in the body. This compound has also been shown to have antimicrobial properties, and has been tested against a variety of bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-bromophenyl)-N-{5-[(4-chlorophenoxy)methyl]-1,3,4-thiadiazol-2-yl}acetamide in lab experiments include its diverse biological activities and potential as a therapeutic agent. This compound has been extensively studied, and has shown promising results in the treatment of various diseases. However, there are also limitations to using this compound in lab experiments. One limitation is its potential toxicity, which must be carefully monitored in any in vitro or in vivo experiments. Additionally, the exact mechanism of action of this compound is not fully understood, which may make it difficult to design specific experiments to test its effects.

Future Directions

There are many future directions for research on 2-(4-bromophenyl)-N-{5-[(4-chlorophenoxy)methyl]-1,3,4-thiadiazol-2-yl}acetamide. One area of research is the development of more specific and potent inhibitors of COX-2, which may have potential as anti-inflammatory agents. Another area of research is the development of new antimicrobial agents, which may be useful in the treatment of drug-resistant bacterial and fungal infections. Additionally, there is potential for this compound to be used in the treatment of cancer, and further research is needed to explore its potential as a cancer therapeutic. Finally, more studies are needed to fully understand the mechanism of action of this compound, which may lead to the development of more targeted and effective therapeutic agents.

Synthesis Methods

The synthesis of 2-(4-bromophenyl)-N-{5-[(4-chlorophenoxy)methyl]-1,3,4-thiadiazol-2-yl}acetamide is a multi-step process that involves the condensation of 4-bromoaniline with 4-chlorobenzyl alcohol to form the intermediate 4-bromo-N-(4-chlorobenzyl)aniline. This intermediate is then reacted with thiosemicarbazide and acetic anhydride to yield the final product, this compound.

Scientific Research Applications

2-(4-bromophenyl)-N-{5-[(4-chlorophenoxy)methyl]-1,3,4-thiadiazol-2-yl}acetamide has been extensively studied for its potential as a therapeutic agent. It has been shown to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. This compound has been tested in a variety of in vitro and in vivo models, and has shown promising results in the treatment of various diseases.